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Compound of Interest

Compound Name: Davasaicin

Cat. No.: B1669841

Providing critical safety and logistical information for the proper handling and disposal of
davasaicin is paramount for ensuring a safe laboratory environment. This guide offers
procedural steps and essential data to support researchers, scientists, and drug development
professionals in managing this capsaicin derivative and d-opioid receptor agonist.

Without a specific Safety Data Sheet (SDS) for davasaicin, a conservative approach to its
disposal is necessary, treating it as a potentially hazardous substance. The following
procedures are based on general best practices for the disposal of research-grade chemicals
and analogous compounds like capsaicin.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.
All handling of davasaicin waste should be conducted in a well-ventilated area, preferably
within a chemical fume hood.

Step-by-Step Disposal Procedures

o Waste Identification and Segregation:

o Label a dedicated, leak-proof container as "Hazardous Waste: Davasaicin."
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o Do not mix davasaicin waste with other chemical waste streams unless compatibility has
been verified.

e Collection of Waste:

o Solid Waste: Collect any solid davasaicin, contaminated labware (e.g., pipette tips, vials),
and PPE in the designated hazardous waste container.

o Liquid Waste: For solutions containing davasaicin, use a separate, clearly labeled, and
sealed container. Avoid overfilling containers; a good practice is to leave about 10% of the
container volume as headspace to accommodate expansion.

o Storage of Waste:

o Store the sealed davasaicin waste container in a designated, secure, and well-ventilated
satellite accumulation area.

o Ensure the storage area is away from general laboratory traffic and incompatible
chemicals.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Provide the EHS office with all available information about the waste, including the name
"Davasaicin" and any known chemical properties.

Quantitative Data

The following table summarizes key chemical properties of davasaicin as identified from
publicly available data.[1]
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Property Value Source

Molecular Formula C22H30N203 PubChem[1]
Molecular Weight 370.5 g/mol PubChem[1]
CAS Number 147497-64-1 PubChem[1]

Experimental Protocols

As no specific experimental protocols for the disposal of davasaicin were found, the
recommended procedure is to adhere to the general guidelines for chemical waste disposal
provided by your institution and local regulatory bodies. Always consult your organization's
Chemical Hygiene Plan for detailed instructions.

Visualizing the Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of davasaicin in

a laboratory setting.
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Caption: General workflow for the safe disposal of Davasaicin.

It is crucial to remember that these are general guidelines. Always prioritize and adhere to the
specific protocols and regulations established by your institution and local authorities to ensure
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the highest standards of safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1669841?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Davasaicin
https://www.benchchem.com/product/b1669841#davasaicin-proper-disposal-procedures
https://www.benchchem.com/product/b1669841#davasaicin-proper-disposal-procedures
https://www.benchchem.com/product/b1669841#davasaicin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669841?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

